molecular formula C16H14Br2F2N2Ni B6298103 2,3-Bis[(N-3-fluorophenyl)imino]butane-nickel(II)-dibromide CAS No. 561326-99-6

2,3-Bis[(N-3-fluorophenyl)imino]butane-nickel(II)-dibromide

Cat. No. B6298103
CAS RN: 561326-99-6
M. Wt: 490.79 g/mol
InChI Key: GOMWHYDSDSRKOW-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,3-Bis[(N-3-fluorophenyl)imino]butane-nickel(II)-dibromide (also known as NiFIB) is a nickel-containing compound that has been used in scientific research for several decades. NiFIB is a coordination compound composed of two nickel atoms, two bromine atoms, and two N-3-fluorophenylimino groups. It is a colorless, crystalline solid that is soluble in organic solvents, such as ether and chloroform. NiFIB is used in a variety of scientific research applications, including the synthesis of organic compounds, the study of enzyme kinetics, and the investigation of the mechanism of action of various drugs.

Scientific Research Applications

NiFIB has been used in a variety of scientific research applications. It has been used in the synthesis of organic compounds, such as heterocyclic compounds and polymers. It has also been used to study the mechanism of action of various drugs, as well as to investigate enzyme kinetics. Additionally, NiFIB has been used in the synthesis of organometallic complexes, such as nickel-containing Schiff bases.

Mechanism of Action

The mechanism of action of NiFIB is not well understood. It is thought to act as a Lewis acid, which is a type of chemical species that can accept electron pairs from other molecules. It is believed that NiFIB can form complexes with other molecules, such as drugs, which can then be studied to determine their mechanism of action.
Biochemical and Physiological Effects
The biochemical and physiological effects of NiFIB are not well understood. Studies have shown that NiFIB can interact with certain enzymes, such as cytochrome P450, which are involved in the metabolism of drugs. Additionally, NiFIB has been shown to have antioxidant activity, which may be beneficial in certain medical applications.

Advantages and Limitations for Lab Experiments

The use of NiFIB in laboratory experiments has several advantages. It is relatively inexpensive and easy to prepare, and it can form complexes with other molecules, such as drugs, which can be studied to determine their mechanism of action. Additionally, NiFIB is soluble in organic solvents, which makes it easy to use in experiments. However, there are some limitations to using NiFIB in laboratory experiments. It is not very stable in the presence of light and oxygen, and it can also be toxic if not handled properly.

Future Directions

Future research on NiFIB should focus on further elucidating its mechanism of action, as well as its biochemical and physiological effects. Additionally, further research should be done to explore its potential applications in medicine and other fields. Other potential areas of investigation include the synthesis of new organometallic complexes, the study of its reactivity with other molecules, and the development of new methods for its preparation.

Synthesis Methods

NiFIB can be prepared from the reaction of nickel(II) bromide and N-3-fluorophenylimino butane. The reaction is carried out in a 1:1 molar ratio in a solvent, such as ether or chloroform. The reaction mixture is heated to a temperature of approximately 100°C, and the resulting product is a yellow-brown solid. The product can then be purified by recrystallization from a suitable solvent.

properties

IUPAC Name

2-N,3-N-bis(3-fluorophenyl)butane-2,3-diimine;dibromonickel
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H14F2N2.2BrH.Ni/c1-11(19-15-7-3-5-13(17)9-15)12(2)20-16-8-4-6-14(18)10-16;;;/h3-10H,1-2H3;2*1H;/q;;;+2/p-2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GOMWHYDSDSRKOW-UHFFFAOYSA-L
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=NC1=CC(=CC=C1)F)C(=NC2=CC(=CC=C2)F)C.[Ni](Br)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H14Br2F2N2Ni
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID401333965
Record name 2,3-Bis[(N-3-fluorophenyl)imino]butane-nickel(II)-dibromide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401333965
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

490.79 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,3-Bis[(N-3-fluorophenyl)imino]butane-nickel(II)-dibromide

CAS RN

561326-99-6
Record name 2,3-Bis[(N-3-fluorophenyl)imino]butane-nickel(II)-dibromide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401333965
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.